molecular formula C9H20O2 B8564131 t-Butyl t-amyl peroxide CAS No. 5587-14-4

t-Butyl t-amyl peroxide

Cat. No.: B8564131
CAS No.: 5587-14-4
M. Wt: 160.25 g/mol
InChI Key: UVTIZRNEWKAOEM-UHFFFAOYSA-N
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Description

T-Butyl t-amyl peroxide is a useful research compound. Its molecular formula is C9H20O2 and its molecular weight is 160.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

5587-14-4

Molecular Formula

C9H20O2

Molecular Weight

160.25 g/mol

IUPAC Name

2-tert-butylperoxy-2-methylbutane

InChI

InChI=1S/C9H20O2/c1-7-9(5,6)11-10-8(2,3)4/h7H2,1-6H3

InChI Key

UVTIZRNEWKAOEM-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)OOC(C)(C)C

Origin of Product

United States

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In similar manner, although optimal conditions may vary, hydrogen peroxide may be reacted with methyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with methyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with ethyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with ethyl t-amyl ether to provide t-amyl hydroperoxide or di-t-amyl peroxide; with ethyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide; with n-propyl t-butyl ether to provide t-butyl hydroperoxide or di-t-butyl peroxide; with n-propyl t-amyl ether to provide t-amyl hydroperoxide or di t-amyl peroxide; or with n-propyl t-hexyl ether to provide t-hexyl hydroperoxide or di-t-hexyl peroxide. Illustrative of reactions employing hydroperoxide reactants are the reaction of t-butyl hydroperoxide with methyl t-butyl ether to provide di-t-butyl peroxide; the reaction of t-hexyl hydroperoxide with methyl t-hexyl ether to provide di-t-hexyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-amyl ether to provide t-butyl t-amyl peroxide; the reaction of t-butyl hydroperoxide with methyl t-hexyl ether to provide t-butyl t-hexyl peroxide; and the reaction of t-amyl hydroperoxide with ethyl t-hexyl ether to provide t-amyl t-hexyl peroxide.
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